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Foreword

Ethychlozate, a synthetic auxin plant growth regulator, has played a significant role in

Japanese agriculture for several decades. Developed and introduced by Japanese companies,

it has been utilized to enhance fruit quality and manage crop loads, particularly in citrus

cultivation. This technical guide provides an in-depth overview of the history, application, mode

of action, and regulatory status of Ethychlozate in Japan, intended for researchers, scientists,

and agricultural professionals.

Introduction and History
Ethychlozate was developed by Nissan Chemical Industries, Ltd. and Fujisawa

Pharmaceutical Co., Ltd. in Japan.[1] It was first registered as an agricultural chemical in Japan

on March 19, 1981, with the registration number 14517. Marketed under the trade name

Figaron®, it is formulated as a 20.0% emulsifiable concentrate.[2]

The primary initial use of Ethychlozate was for fruit thinning and to promote the quality of citrus

fruits, particularly the Unshu mikan (Satsuma mandarin). Its development was driven by the

need for a reliable method to manage biennial bearing in citrus and to improve fruit sugar

content and color, thereby increasing market value. Over time, its application has expanded to

other fruit crops.
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Common Name: Ethychlozate

Chemical Name (IUPAC): Ethyl 5-chloro-1H-indazole-3-acetate

CAS Number: 27512-72-7

Molecular Formula: C₁₁H₁₁ClN₂O₂

Molecular Weight: 238.67

Appearance: Yellowish-brown transparent emulsifiable oily liquid[2]

Solubility in Water: 189.7 mg/L (20°C)[3]

Partition Coefficient (log Pow): 2.5[3]

Mode of Action: A Synthetic Auxin
Ethychlozate is a synthetic auxin, mimicking the action of the natural plant hormone indole-3-

acetic acid (IAA). At a molecular level, auxins bind to receptor proteins, primarily the TIR1/AFB

family of F-box proteins. This binding promotes the degradation of Aux/IAA transcriptional

repressor proteins. The degradation of these repressors allows for the expression of auxin-

responsive genes, which in turn regulate various aspects of plant growth and development.

The application of supra-optimal levels of synthetic auxins like Ethychlozate can lead to an

overproduction of ethylene, another plant hormone. This induced ethylene production is a key

part of Ethychlozate's mode of action for fruit thinning and ripening.

Below is a diagram illustrating the generalized auxin signaling pathway, which is the

mechanism through which Ethychlozate exerts its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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